Cas no 65924-59-6 (1,3-Benzenedicarboxaldehyde, 4,6-dinitro-)

• Product Name: 1,3-Benzenedicarboxaldehyde, 4,6-dinitro-
• CAS No: 65924-59-6
• MF: C₈H₄N₂O₆
• MW: 224.127161979675
• CID: 397099
• PubChem ID: 2749667
• Update Time: 2025-04-19

1,3-Benzenedicarboxaldehyde, 4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde, 4,6-dinitro-
• 4,6-dinitrobenzene-1,3-dicarbaldehyde
• AKOS004905032
• 65924-59-6
• 4,6-Dinitroisophthalaldehyde
• SCHEMBL9215364
• DTXSID10372780

• Inchi： 1S/C8H4N2O6/c11-3-5-1-6(4-12)8(10(15)16)2-7(5)9(13)14/h1-4H
• InChI Key： VCIJDXSHLZLMST-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C=O)=CC=1C=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.00692
• Monoisotopic Mass: 224.00693585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42